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Compound of Interest

4-[(3-Chlorophenyl)

Compound Name:
(hydroxy)methyllbenzonitrile

CAS No.: 186000-52-2

Cat. No.: B180135

Get Quote
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This technical guide provides a comprehensive overview of 4-[(3-Chlorophenyl)
(hydroxy)methyl]benzonitrile, a chemical intermediate with significant potential in medicinal
chemistry and materials science. This document, intended for researchers, scientists, and
professionals in drug development, will delve into the molecule's core characteristics, plausible
synthetic routes, and its prospective applications, all while grounding the discussion in
established chemical principles.

Core Molecular Attributes

A foundational understanding of a molecule begins with its basic chemical identity.

Property Value Source
Molecular Formula C14H10CINO [1]
Molecular Weight 243.69 g/mol [1]
CAS Number 186000-52-2 [1]
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The structure of 4-[(3-Chlorophenyl)(hydroxy)methyl]benzonitrile, featuring a central
carbinol connecting a 3-chlorophenyl group and a 4-cyanophenyl group, offers a unique
combination of functional groups. The nitrile moiety is a versatile precursor for various nitrogen-
containing heterocycles and can participate in a range of chemical transformations.[2] The
presence of a chlorine atom on one of the phenyl rings can influence the molecule's electronic
properties and provides a potential site for further functionalization through cross-coupling
reactions.
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Caption: Proposed Grignard reaction workflow for the synthesis of the target molecule.

Detailed Experimental Protocol (Proposed)

This protocol is a generalized procedure based on established methodologies for Grignard
reactions. Optimization of reaction conditions, such as temperature and reaction time, would be
necessary to achieve high yields and purity.

e Preparation of the Grignard Reagent:

o To a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel,
and a nitrogen inlet, add magnesium turnings.

o Add a small crystal of iodine to activate the magnesium.

o In the dropping funnel, place a solution of 4-bromobenzonitrile in anhydrous
tetrahydrofuran (THF).
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o Add a small portion of the 4-bromobenzonitrile solution to the magnesium and gently heat
to initiate the reaction.

o Once the reaction begins (as evidenced by a color change and/or heat evolution), add the
remaining 4-bromobenzonitrile solution dropwise at a rate that maintains a gentle reflux.

o After the addition is complete, reflux the mixture for an additional hour to ensure complete
formation of the Grignard reagent, 4-cyanophenylmagnesium bromide.

o Reaction with the Aldehyde:
o Cool the Grignard reagent solution to 0 °C in an ice bath.
o In a separate flask, prepare a solution of 3-chlorobenzaldehyde in anhydrous THF.

o Add the 3-chlorobenzaldehyde solution dropwise to the cooled Grignard reagent with
vigorous stirring.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours, or until thin-layer chromatography (TLC) indicates the consumption
of the starting materials.

o Work-up and Purification:

o Quench the reaction by slowly adding a saturated aqueous solution of ammonium
chloride.

o Extract the aqueous layer with ethyl acetate.
o Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.
o Remove the solvent under reduced pressure to obtain the crude product.

o Purify the crude product by column chromatography on silica gel to yield pure 4-[(3-
Chlorophenyl)(hydroxy)methyl]benzonitrile.

Physicochemical Properties and Characterization
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The physicochemical properties of this compound are crucial for its handling, formulation, and
biological activity. While experimental data is not publicly available, predictions can be made
based on its structure.

Property Predicted Value/Characteristic

Appearance Likely a white to off-white solid

Expected to be soluble in organic solvents like
Solubility dichloromethane, ethyl acetate, and methanol,

sparingly soluble in water.

_ _ Expected to be a crystalline solid with a defined
Melting Point ) )
melting point.

Analytical Characterization:

The identity and purity of the synthesized compound would be confirmed using standard
analytical techniques:

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would confirm the
connectivity of the atoms and the presence of the different functional groups.

o Infrared (IR) Spectroscopy: The IR spectrum would show characteristic absorption bands for
the hydroxyl (-OH), nitrile (-C=N), and aromatic (C-H and C=C) groups.

e Mass Spectrometry (MS): High-resolution mass spectrometry would confirm the molecular
formula by providing an accurate mass measurement.

Applications in Drug Discovery and Development

The benzonitrile scaffold is a common feature in many pharmaceutical agents. The nitrile group
can act as a bioisostere for other functional groups and can participate in key interactions with
biological targets. [2] The presence of the 3-chlorophenyl group is also significant, as
halogenated aromatic rings are prevalent in many marketed drugs. This substitution can
enhance binding affinity to target proteins and improve pharmacokinetic properties.
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Given these structural features, 4-[(3-Chlorophenyl)(hydroxy)methyl]benzonitrile is a
promising building block for the synthesis of novel therapeutic agents, potentially in areas such
as:

e Enzyme Inhibitors: The molecule could serve as a scaffold for the development of inhibitors
for various enzymes, where the functional groups can be modified to achieve high potency
and selectivity.

o Receptor Modulators: The diarylmethyl alcohol core is a common motif in compounds that
modulate the activity of various receptors in the central nervous system and other tissues.

» Antiviral and Anticancer Agents: Substituted benzonitriles have been explored for their
potential as antiviral and anticancer drugs.

Conclusion

4-[(3-Chlorophenyl)(hydroxy)methyl]benzonitrile is a molecule with considerable potential
as a versatile intermediate in organic synthesis, particularly within the realm of medicinal
chemistry. While specific experimental data for this compound is limited in the public domain,
its synthesis is readily achievable through established synthetic methodologies such as the
Grignard reaction. Its unique combination of a reactive nitrile group, a modifiable hydroxyl
group, and a halogenated aromatic ring makes it an attractive starting point for the design and
synthesis of novel, biologically active compounds. Further research into the synthesis and
biological evaluation of derivatives of this molecule is warranted to fully explore its therapeutic
potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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